Cas no 758718-69-3 (2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)-)

• Product Name: 2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)-
• CAS No: 758718-69-3
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 549640
• PubChem ID: 76851340
• Update Time: 2025-04-19

2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4-(4-methyl-1H-imidazol-5-yl)-
• Thiazole,2-amino-4-(4-methyl-5-imidazolyl)- (4CI)
• 758718-69-3
• EN300-1808518
• 4-(4-Methyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C7H8N4S/c1-4-6(10-3-9-4)5-2-12-7(8)11-5/h2-3H,1H3,(H2,8,11)(H,9,10)
• InChI Key： SDMPIPMRLSMCJE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 180.04714
• Monoisotopic Mass: 180.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.8A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 67.59